4-(3-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16BrN3/c1-11-6-7-14(8-12(11)2)17-10-16(21-18(20)22-17)13-4-3-5-15(19)9-13/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: UJLNNSVVBWQUED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NC(=C2)C3=CC(=CC=C3)Br)N)C
• Molecular Formula: C18H16BrN3
• Molecular Weight: 354.2 g/mol

Description

4-(3-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine (4-BP-6-DMPP) is a synthetic compound that has been studied extensively in recent years due to its potential applications in various scientific fields. 4-BP-6-DMPP has been found to possess a wide range of properties, including antioxidant, anti-inflammatory, and antifungal activity. In addition, it has been investigated for its potential use in cancer therapy, as well as its ability to modulate the activity of various enzymes and proteins. The purpose of

Scientific Research Applications

Quantum Chemical Characterization

Quantum chemical methods have been employed to investigate hydrogen bonding (HB) sites in derivatives of pyrimidine compounds, including 4-(4-bromophenyl)-6-(furan-2-yl) pyrimidin-2-amine. This research identifies major HB sites in these compounds, contributing to the understanding of their interaction mechanisms at the molecular level, which is crucial for the design of new materials and pharmaceuticals. The study utilized HF/6-311+G(d,p) and B3PW91/6-311+G(d,p) levels to compute molecular electrostatic potential maps, geometric parameters of HB complexes, and energetic parameters of complexation reactions, finding that one of the nitrogen atoms in the pyrimidine nucleus serves as the primary HB site (Traoré et al., 2017).

Synthesis and Evaluation of Antimicrobial Additives

Pyrimidine derivatives have been synthesized and evaluated as potential antimicrobial additives for surface coatings and printing ink pastes. These compounds, when physically incorporated into polyurethane varnish formulas and printing ink pastes, exhibited significant antimicrobial effects against various microbial strains. This application demonstrates the potential of pyrimidine derivatives, including 4-(3-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine, in enhancing the antimicrobial properties of surface coatings and inks, thereby contributing to the development of materials with improved hygiene characteristics (El‐Wahab et al., 2015).

Antifungal Agents

Research on 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives, which share structural similarities with 4-(3-Bromophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine, indicates their efficacy as antifungal agents. These compounds have shown significant biological activity against important types of fungi, such as Aspergillus terreus and Aspergillus niger, highlighting the potential of pyrimidine derivatives in the development of new antifungal treatments. This application underlines the importance of pyrimidine derivatives in addressing fungal infections, offering a promising direction for pharmaceutical research and development (Jafar et al., 2017).